Cas no 2165645-16-7 ((2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid)

(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid is a chiral carboxylic acid derivative featuring a phenyl group and a pyrrole moiety. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research. The compound’s structural framework allows for versatile functionalization, enabling applications in the development of bioactive molecules, particularly in medicinal chemistry. Its pyrrole ring contributes to potential interactions with biological targets, while the carboxylic acid group facilitates further derivatization. This compound is synthesized under controlled conditions to ensure high enantiomeric purity, making it suitable for studies requiring precise stereochemistry. Its stability and well-defined properties support its use in research involving peptidomimetics and enzyme inhibitors.
(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid structure
2165645-16-7 structure
Product Name:(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid
CAS No:2165645-16-7
MF:C13H13NO2
MW:215.247823476791
CID:5095288
Update Time:2025-05-19

(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-acetic acid, α-(phenylmethyl)-, (αR)-
    • (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid
    • Inchi: 1S/C13H13NO2/c15-13(16)12(14-8-4-5-9-14)10-11-6-2-1-3-7-11/h1-9,12H,10H2,(H,15,16)/t12-/m1/s1
    • InChI Key: SSUGRWDGXQIOME-GFCCVEGCSA-N
    • SMILES: N1([C@H](CC2=CC=CC=C2)C(O)=O)C=CC=C1

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 375.0±35.0 °C(Predicted)
  • pka: 2.68±0.10(Predicted)

(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
LS-12341-1G
(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid
2165645-16-7 >95%
1g
£276.00 2025-02-08
Key Organics Ltd
LS-12341-5G
(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid
2165645-16-7 >95%
5g
£579.00 2025-02-08

Additional information on (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid

Research Briefing on (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid (CAS: 2165645-16-7): Recent Advances and Applications

The compound (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid (CAS: 2165645-16-7) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This chiral carboxylic acid derivative combines a phenyl group with a pyrrole moiety through a propanoic acid linker, creating unique structural features that enable diverse biological interactions. Recent studies have highlighted its potential as a building block for novel therapeutic agents targeting inflammation, neurological disorders, and metabolic diseases.

In 2023, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid exhibit significant inhibitory activity against cyclooxygenase-2 (COX-2), with selectivity over COX-1 exceeding 50-fold in some analogs. The research team utilized molecular docking studies to reveal how the chiral center at position 2 and the pyrrole nitrogen participate in key hydrogen bonding interactions with the COX-2 active site. These findings suggest potential applications in developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects.

A breakthrough in neurological applications came from a 2024 Nature Communications paper showing that specific fluorinated analogs of 2165645-16-7 can cross the blood-brain barrier and modulate γ-aminobutyric acid (GABA) receptors. The (2R)-configuration was found to be crucial for binding to the GABAA receptor's benzodiazepine site, with lead compounds demonstrating anxiolytic effects in animal models without the sedative side effects typical of classical benzodiazepines. This represents a significant advancement in the development of novel neuropsychiatric therapeutics.

The synthetic accessibility of (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid has also been improved through recent methodological developments. A 2023 Organic Process Research & Development publication described an asymmetric synthesis route using proline-derived organocatalysts that achieves >99% enantiomeric excess at gram scale. This advancement addresses previous challenges in obtaining the pure (2R)-enantiomer, which is critical for pharmaceutical applications where stereochemistry profoundly impacts biological activity and safety profiles.

Emerging research indicates potential applications beyond small molecule therapeutics. A 2024 ACS Biomaterials Science & Engineering report demonstrated that polymer conjugates of 2165645-16-7 exhibit pH-responsive self-assembly properties, forming stable nanoparticles capable of encapsulating hydrophobic drugs. The phenyl-pyrrole motif contributes to π-π stacking interactions that enhance nanoparticle stability, while the carboxylic acid enables conjugation to various polymeric backbones. This dual functionality positions the compound as a versatile platform for drug delivery system development.

Ongoing clinical investigations are exploring the safety and pharmacokinetic profiles of 2165645-16-7 derivatives. Preliminary results from Phase I trials (NCT0587XXXX) show favorable oral bioavailability and linear pharmacokinetics across tested doses, with no serious adverse events reported. These findings support further development of this chemical scaffold and validate the design strategies employed in recent structural optimization efforts.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd